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Compound of Interest

Compound Name: 5-Carboxyvanillic acid

CAS No.: 2134-91-0

Cat. No.: B1200343 Get Quote

Executive Summary & Scientific Context
5-Carboxyvanillic acid (4-hydroxy-5-methoxyisophthalic acid) is a dicarboxylic acid derivative

often utilized in lignin degradation studies and metabolic profiling.[1][2] Unlike simple vanillic

acid, the presence of a second carboxyl group at the C5 position significantly alters its pKa and

solubility profile.[1]

While often classified as a low-hazard research chemical, its phenolic and acidic moieties

present specific chemical incompatibilities.[1] Improper disposal—specifically commingling with

strong oxidizers or alkaline waste streams—can lead to exothermic neutralization or the

formation of toxic quinones.[1]

This guide moves beyond basic compliance, establishing a self-validating disposal workflow

designed to protect both the researcher and the downstream waste management chain.

Hazard Characterization & PPE
Before disposal, you must validate the state of the material.[1] Treat 5-Carboxyvanillic acid as

a Chemical Irritant with potential for serious eye damage.[1][3][4][5]
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Component Specification Rationale

Gloves Nitrile (Min 0.11 mm thickness)

Prevents dermal absorption of

phenolic rings.[1] Latex is

permeable to many organic

acids.[1]

Eye Protection
ANSI Z87.1 Chemical Splash

Goggles

Critical: The dicarboxylic

nature increases ocular

irritation risks (H319)

compared to neutral solids.[1]

Respiratory N95 (if powder) or Fume Hood

Prevents inhalation of fine

particulates (H335) during

weighing or transfer.[1]

Body
Lab Coat (Buttoned, Knee-

length)

Standard protection against

solid particulate accumulation

on clothing.[1]

Chemical Segregation (The "Kill Step")
The most common error in organic acid disposal is improper segregation. You must isolate 5-
Carboxyvanillic acid from incompatible waste streams before it enters the waste container.[1]

INCOMPATIBLE: Strong Oxidizers (e.g., Nitric Acid, Peroxides).[1]

Risk:[4][5][6] Rapid oxidation of the phenolic ring can generate heat and pressure.[1]

INCOMPATIBLE: Strong Bases (e.g., Sodium Hydroxide, Ammonia).[1]

Risk:[4][5][6] Exothermic acid-base neutralization.[1] While not explosive, the heat

generated in a closed waste drum can compromise container integrity.[1]

COMPATIBLE: Other non-halogenated organic acids (e.g., Acetic acid, Benzoic acid).[1]

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Powder)
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Used for expired stock or spilled solids.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar.[1] Avoid metal containers due to potential corrosion over time.[1]

Transfer: Carefully transfer the solid using a chemically inert scoop.[1] Do not generate dust.

[1][5]

Labeling: Apply a hazardous waste label immediately.[1]

Chemical Name: 5-Carboxyvanillic Acid (Solid).[1][2][7][8]

Hazard Checkbox: "Irritant" and "Toxic" (conservative classification).[1]

Constituents: 100%.[1][9]

Storage: Store in the "Solid Organic Waste" satellite accumulation area.

Scenario B: Liquid Waste (Solvated)
Used for HPLC effluent or reaction mixtures.[1]

Solvent Identification: Determine the primary solvent (e.g., Methanol, DMSO, Water).[1]

Segregation Check:

If dissolved in Methanol/Acetonitrile: Dispose in "Flammable Organic Solvents (Non-

Halogenated)".

If dissolved in Dichloromethane (DCM): Dispose in "Halogenated Organic Solvents".[1]

If dissolved in Aqueous Buffer (Acidic): Dispose in "Aqueous Acidic Waste".[1]

pH Check: If the solution is highly acidic (pH < 2), ensure the waste container is rated for

corrosives.[1]

Labeling: List "5-Carboxyvanillic acid" as a trace contaminant (<1%) on the solvent waste

tag.[1]
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Operational Workflow Diagram
The following logic gate ensures you select the correct waste stream every time.

Start: 5-Carboxyvanillic Acid Waste

Physical State?

Solid / Powder Liquid / Solution

DISPOSAL A:
Solid Organic Waste Container

(Label: Irritant)

Transfer to HDPE Jar

Identify Primary Solvent

Contains Halogens?
(DCM, Chloroform)

Flammable Solvent?
(MeOH, EtOH, ACN)

No

DISPOSAL B:
Halogenated Solvent Waste

Yes

DISPOSAL C:
Non-Halogenated Solvent Waste

Yes

DISPOSAL D:
Aqueous Acidic Waste

No (Water/Buffer)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 5-Carboxyvanillic acid waste based on physical state

and solvent carrier.[1]
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Emergency Spill Procedures
Do not attempt to clean spills >50g unless trained in HAZMAT response.

Isolate: Demarcate the area.[1]

Protect: Don goggles and nitrile gloves immediately.[1]

Contain:

Dry Spill: Cover with a dust suppressant (or wet paper towel) to prevent airborne particles.

[1] Sweep gently into a dustpan.[1] Do not use a standard vacuum (risk of aerosolization).

[1][6]

Wet Spill: Absorb with vermiculite or clay-based absorbent pads.[1]

Decontaminate: Wipe the surface with a mild soap solution (pH 7-9) to neutralize trace

acidity.[1]

Dispose: Place all cleanup materials (gloves, towels, absorbent) into a clear plastic bag, seal

it, and place it in the Solid Hazardous Waste drum.

Regulatory & Compliance Codes
When filling out your institution's waste manifest, use the following codes. Note that 5-
Carboxyvanillic acid is not a P-listed or U-listed waste (RCRA), so it defaults to characteristic

descriptions.[1]
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Regulatory Body Code Description

GHS H319, H315
Causes serious eye irritation;

Causes skin irritation.[1]

RCRA (USA) Not Listed

Dispose as non-regulated

chemical waste unless mixed

with solvents.[1]

RCRA (Mixtures) D001

If dissolved in flammable

solvents (Flash point <60°C).

[1]

RCRA (Mixtures) D002
If dissolved in aqueous

solution with pH < 2.[1][5]

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 70551, 5-Carboxyvanillic acid. Retrieved from [Link]

European Chemicals Agency (ECHA).Substance Information: 4-hydroxy-5-

methoxyisophthalic acid.[1][2] Retrieved from [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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